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Compound of Interest

Compound Name:

3,6,9,12,15-

Pentaoxaheptadecane-1,17-diol,

1-4-methylbenzenesulfonate

Cat. No.: B1679205 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of hexaethylene glycol mono-4-

toluenesulfonate, a key intermediate in chemical synthesis, particularly in the fields of drug

delivery, materials science, and supramolecular chemistry. This document details its chemical

structure, synthesis, and reactivity, offering valuable insights for researchers and professionals

in drug development and related scientific disciplines.

Chemical Structure and Properties
Hexaethylene glycol mono-4-toluenesulfonate consists of a flexible, hydrophilic hexaethylene

glycol chain functionalized at one terminus with a tosylate group. The tosyl group, a derivative

of p-toluenesulfonic acid, is an excellent leaving group, making this molecule a versatile

precursor for a wide range of chemical modifications. The other terminus of the polyethylene

glycol chain possesses a free hydroxyl group, allowing for further derivatization.

The structure of hexaethylene glycol mono-4-toluenesulfonate is as follows:

While specific experimental data for hexaethylene glycol mono-4-toluenesulfonate is not readily

available in the public domain, the properties of the closely related tetraethylene glycol mono-p-

toluenesulfonate can provide a useful reference.
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Table 1: Physicochemical Properties of Tetraethylene Glycol Mono-p-toluenesulfonate[1]

Property Value

Molecular Formula C15H24O7S

Molecular Weight 348.41 g/mol

Appearance Colorless oil

Boiling Point 492.5 ± 40.0 °C (Predicted)

Density 1.202 g/mL at 25 °C

Refractive Index n20/D 1.507

Solubility Soluble in Water, DMSO, DCM, DMF

Synthesis of Hexaethylene Glycol Mono-4-
toluenesulfonate
The synthesis of hexaethylene glycol mono-4-toluenesulfonate can be achieved through the

selective tosylation of one of the primary hydroxyl groups of hexaethylene glycol. A general and

adaptable protocol, based on the synthesis of tetraethylene glycol monotosylate, involves the

reaction of hexaethylene glycol with a substoichiometric amount of p-toluenesulfonyl chloride in

the presence of a base.[1] This method aims to favor the formation of the mono-substituted

product over the di-substituted byproduct.

Experimental Protocol: Monotosylation of Hexaethylene
Glycol (Adapted from a similar synthesis[1])
Materials:

Hexaethylene glycol

p-Toluenesulfonyl chloride (TsCl)

Sodium hydroxide (NaOH)
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Tetrahydrofuran (THF), anhydrous

Dichloromethane (DCM)

Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Na2SO4)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere

(e.g., nitrogen or argon), dissolve hexaethylene glycol (e.g., 3.0 equivalents) in anhydrous

THF.

Cool the solution to 0 °C in an ice bath.

Slowly add a solution of sodium hydroxide (e.g., 1.5 equivalents) in water. Stir the mixture for

30 minutes at 0 °C.

In a separate flask, prepare a solution of p-toluenesulfonyl chloride (1.0 equivalent) in

anhydrous THF.

Add the p-toluenesulfonyl chloride solution dropwise to the cooled hexaethylene glycol

solution over a period of 1-2 hours, maintaining the temperature at 0 °C.

Allow the reaction mixture to stir at 0 °C for an additional 4-6 hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Once the reaction is complete, remove the THF under reduced pressure.

Partition the residue between dichloromethane and water.

Separate the organic layer, and wash it sequentially with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the crude product.
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The crude product can be purified by column chromatography on silica gel using a suitable

eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure hexaethylene

glycol mono-4-toluenesulfonate.

Caption: Synthetic workflow for hexaethylene glycol mono-4-toluenesulfonate.

Reactivity and Applications
The primary mode of reactivity for hexaethylene glycol mono-4-toluenesulfonate stems from the

presence of the tosylate group, which is an excellent leaving group in nucleophilic substitution

reactions. This allows for the facile introduction of a wide variety of functional groups at the

tosylated terminus.

Nucleophilic Substitution Reactions
The carbon atom adjacent to the tosylate group is electrophilic and susceptible to attack by a

wide range of nucleophiles. This reaction proceeds via an SN2 mechanism, leading to the

displacement of the tosylate anion and the formation of a new covalent bond between the

carbon and the nucleophile.

Hexaethylene Glycol Mono-4-toluenesulfonate (R-OTs) Nucleophile (Nu⁻) Transition State
[Nu---R---OTs]⁻

SN2 Attack Substituted Product (R-Nu) Tosylate Anion (TsO⁻)Tosylate Departure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1679205#hexaethylene-glycol-mono-4-
toluenesulfonate-structure-and-reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1679205#hexaethylene-glycol-mono-4-toluenesulfonate-structure-and-reactivity
https://www.benchchem.com/product/b1679205#hexaethylene-glycol-mono-4-toluenesulfonate-structure-and-reactivity
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1679205?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

